4-Chloroaniline
4-Chloroaniline
Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards.
4-Chloroaniline is a chlorinated aromatic amines, which can generally find applications in industry in the production of cosmetics, dyes, herbicides and pharmaceutical products. It is also a major metabolite of the phenyl-urea herbicides.
4-Chloroaniline is a derivative of aniline that is extensively employed as an intermediate in the production of dyes, rubbers, plastics, agrochemicals and pharmaceuticals.
4-Chloroaniline (4-ClA) is a chlorinated aromatic amine that is formed as an intermediate during the microbial decomposition of phenylurea and phenylcarbamate. The formation of various oligomers by polymerization of 4-ClA with guaiacol in an aqueous solution containing oxidoreductases has been reported. 4-ClA undergoes decomposition via oxidation by fusarium oxysporum, a soil fungus.
4-chloroaniline is a chloroaniline in which the chloro atom is para to the aniline amino group. It is a chloroaniline and a member of monochlorobenzenes.
P-chloroaniline appears as a white or pale yellow solid. Melting point 69.5°C.
4-Chloroaniline is a chlorinated aromatic amines, which can generally find applications in industry in the production of cosmetics, dyes, herbicides and pharmaceutical products. It is also a major metabolite of the phenyl-urea herbicides.
4-Chloroaniline is a derivative of aniline that is extensively employed as an intermediate in the production of dyes, rubbers, plastics, agrochemicals and pharmaceuticals.
4-Chloroaniline (4-ClA) is a chlorinated aromatic amine that is formed as an intermediate during the microbial decomposition of phenylurea and phenylcarbamate. The formation of various oligomers by polymerization of 4-ClA with guaiacol in an aqueous solution containing oxidoreductases has been reported. 4-ClA undergoes decomposition via oxidation by fusarium oxysporum, a soil fungus.
4-chloroaniline is a chloroaniline in which the chloro atom is para to the aniline amino group. It is a chloroaniline and a member of monochlorobenzenes.
P-chloroaniline appears as a white or pale yellow solid. Melting point 69.5°C.
Brand Name:
Vulcanchem
CAS No.:
106-47-8
VCID:
VC21165382
InChI:
InChI=1S/C6H6ClN/c7-5-1-3-6(8)4-2-5/h1-4H,8H2
SMILES:
C1=CC(=CC=C1N)Cl
Molecular Formula:
C6H6ClN
ClC6H4NH2
C6H6ClN
ClC6H4NH2
C6H6ClN
Molecular Weight:
127.57 g/mol
4-Chloroaniline
CAS No.: 106-47-8
Cat. No.: VC21165382
Molecular Formula: C6H6ClN
ClC6H4NH2
C6H6ClN
Molecular Weight: 127.57 g/mol
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Specification
| Description | Pharmaceutical secondary standards for application in quality control, provide pharma laboratories and manufacturers with a convenient and cost-effective alternative to the preparation of in-house working standards. 4-Chloroaniline is a chlorinated aromatic amines, which can generally find applications in industry in the production of cosmetics, dyes, herbicides and pharmaceutical products. It is also a major metabolite of the phenyl-urea herbicides. 4-Chloroaniline is a derivative of aniline that is extensively employed as an intermediate in the production of dyes, rubbers, plastics, agrochemicals and pharmaceuticals. 4-Chloroaniline (4-ClA) is a chlorinated aromatic amine that is formed as an intermediate during the microbial decomposition of phenylurea and phenylcarbamate. The formation of various oligomers by polymerization of 4-ClA with guaiacol in an aqueous solution containing oxidoreductases has been reported. 4-ClA undergoes decomposition via oxidation by fusarium oxysporum, a soil fungus. 4-chloroaniline is a chloroaniline in which the chloro atom is para to the aniline amino group. It is a chloroaniline and a member of monochlorobenzenes. P-chloroaniline appears as a white or pale yellow solid. Melting point 69.5°C. |
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| CAS No. | 106-47-8 |
| Molecular Formula | C6H6ClN ClC6H4NH2 C6H6ClN |
| Molecular Weight | 127.57 g/mol |
| IUPAC Name | 4-chloroaniline |
| Standard InChI | InChI=1S/C6H6ClN/c7-5-1-3-6(8)4-2-5/h1-4H,8H2 |
| Standard InChI Key | QSNSCYSYFYORTR-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1N)Cl |
| Canonical SMILES | C1=CC(=CC=C1N)Cl |
| Boiling Point | 450 °F at 760 mm Hg (NTP, 1992) 232.0 °C 232 °C 450°F |
| Colorform | Orthorhombic crystals from alcohol or petroleum ether Colorless crystals White or pale yellow solid |
| Flash Point | 235 °F (NTP, 1992) >220 °F (open cup) 120-123 °C o.c. 235°F |
| Melting Point | 162.5 °F (NTP, 1992) 72.5 °C 69-72.5 °C 162.5°F |
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